REACTION_CXSMILES
|
[OH:1][C:2]1[C:11]2[N:10]=[CH:9][CH:8]=[CH:7][C:6]=2[C:5]([S:12]([OH:15])(=[O:14])=[O:13])=[CH:4][CH:3]=1.C1N2CN3CN(C2)CN1C3.[C:26](O)(=[O:28])C>>[CH:26]([C:3]1[CH:4]=[C:5]([S:12]([OH:15])(=[O:14])=[O:13])[C:6]2[CH:7]=[CH:8][CH:9]=[N:10][C:11]=2[C:2]=1[OH:1])=[O:28]
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Name
|
|
Quantity
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3.65 g
|
Type
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reactant
|
Smiles
|
OC1=CC=C(C=2C=CC=NC12)S(=O)(=O)O
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Name
|
|
Quantity
|
21 g
|
Type
|
reactant
|
Smiles
|
C1N2CN3CN1CN(C2)C3
|
Name
|
|
Quantity
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750 mL
|
Type
|
reactant
|
Smiles
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C(C)(=O)O
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Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
|
Type
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TEMPERATURE
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Details
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heated at 97°-100° C. for 6 hrs
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Duration
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6 h
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Type
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TEMPERATURE
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Details
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After cooling
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Type
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CUSTOM
|
Details
|
acetic acid was removed under reduced pressure
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Type
|
ADDITION
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Details
|
the residue was treated with acetone (1 L)
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Type
|
CUSTOM
|
Details
|
to give a precipitate which
|
Type
|
FILTRATION
|
Details
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was filtered off
|
Type
|
WASH
|
Details
|
washed with additional acetone
|
Type
|
ADDITION
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Details
|
Water (30 mL) and concentrated hydrochloric acid (15 mL) were then added to the solid
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Type
|
TEMPERATURE
|
Details
|
The resulting solution was refluxed for 2 hours
|
Duration
|
2 h
|
Type
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CONCENTRATION
|
Details
|
Then, the mixture was concentrated under reduced pressure
|
Type
|
WAIT
|
Details
|
left for crystallization
|
Type
|
FILTRATION
|
Details
|
The solid was filtered off
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Type
|
WASH
|
Details
|
washed with water
|
Type
|
CUSTOM
|
Details
|
dried
|
Name
|
|
Type
|
product
|
Smiles
|
C(=O)C=1C=C(C=2C=CC=NC2C1O)S(=O)(=O)O
|
Type | Value | Analysis |
---|---|---|
YIELD: PERCENTYIELD | 45% |
Source
|
Open Reaction Database (ORD) |
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |